Cas no 1195378-57-4 (9-Azabicyclo[3.3.1]nonan-3-ol, 9-propyl-)

• Product Name: 9-Azabicyclo[3.3.1]nonan-3-ol, 9-propyl-
• CAS No: 1195378-57-4
• MF: C₁₁H₂₁NO
• MW: 183.290543317795
• CID: 5167260
• Update Time: 2025-07-09

9-Azabicyclo[3.3.1]nonan-3-ol, 9-propyl- Chemical and Physical Properties

Names and Identifiers

• 9-propyl-9-azabicyclo[3.3.1]nonan-3-ol
• 9-Azabicyclo[3.3.1]nonan-3-ol, 9-propyl-

• Inchi： 1S/C11H21NO/c1-2-6-12-9-4-3-5-10(12)8-11(13)7-9/h9-11,13H,2-8H2,1H3
• InChI Key： JOCBUDJYACSQHX-UHFFFAOYSA-N
• SMILES： OC1CC2CCCC(C1)N2CCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 158
• XLogP3: 2
• Topological Polar Surface Area: 23.5

Additional information on 9-Azabicyclo[3.3.1]nonan-3-ol, 9-propyl-

Professional Introduction to Compound with CAS No. 1195378-57-4 and Product Name: 9-Azabicyclo[3.3.1]nonan-3-ol, 9-propyl-

The compound identified by the CAS number 1195378-57-4 and the product name 9-Azabicyclo[3.3.1]nonan-3-ol, 9-propyl- represents a significant advancement in the field of medicinal chemistry and pharmacology. This bicyclic amine derivative has garnered considerable attention due to its unique structural framework and potential biological activities. The compound belongs to the class of azabicycloalkanes, which are known for their diverse pharmacological properties and have been extensively studied for their applications in drug development.

The 9-Azabicyclo[3.3.1]nonan-3-ol, 9-propyl- moiety is particularly noteworthy for its structural complexity and flexibility, which can be exploited to modulate biological targets with high specificity. The presence of a propyl group at the 9-position introduces an additional layer of conformational diversity, enabling the compound to interact with biological receptors in multiple ways. This structural feature is crucial for optimizing pharmacokinetic and pharmacodynamic properties, making it a promising candidate for further investigation.

Recent research in the field of medicinal chemistry has highlighted the importance of azabicycloalkanes in the development of novel therapeutic agents. These compounds have shown promise in various therapeutic areas, including central nervous system disorders, inflammation, and infectious diseases. The 9-Azabicyclo[3.3.1]nonan-3-ol, 9-propyl- derivative, in particular, has been investigated for its potential role as a scaffold for drug discovery programs targeting enzyme inhibition and receptor binding.

One of the most compelling aspects of this compound is its ability to engage with multiple biological pathways simultaneously. The bicyclic structure provides a rigid framework that can be fine-tuned to achieve optimal binding affinity and selectivity. Additionally, the propyl group at the 9-position allows for further chemical modification, enabling the synthesis of analogs with enhanced biological activity or improved metabolic stability.

In vitro studies have demonstrated that 9-Azabicyclo[3.3.1]nonan-3-ol, 9-propyl- exhibits notable activity against several key enzymes and receptors implicated in human diseases. For instance, preliminary data suggest that this compound may inhibit the activity of enzymes involved in inflammation pathways, potentially making it a valuable candidate for treating chronic inflammatory conditions. Furthermore, its interaction with specific receptors has been explored as a means to develop treatments for neurological disorders.

The synthesis of 9-Azabicyclo[3.3.1]nonan-3-ol, 9-propyl- involves a series of complex organic transformations that highlight the synthetic ingenuity required to construct such intricate molecular architectures. The use of advanced catalytic methods and stereoselective reactions has been crucial in achieving high yields and purity levels necessary for pharmaceutical applications. These synthetic strategies not only underscore the technical prowess of modern organic chemistry but also pave the way for scalable production processes.

As research progresses, the potential applications of 9-Azabicyclo[3.3.1]nonan-3-ol, 9-propyl- are likely to expand beyond initial findings. The compound's unique structural features offer a rich foundation for exploring new therapeutic modalities and addressing unmet medical needs. Collaborative efforts between academic researchers and pharmaceutical companies are essential to translate these findings into tangible therapeutic benefits for patients worldwide.

The future direction of research on this compound will likely focus on optimizing its pharmacological profile through structure-based drug design approaches. By leveraging computational modeling techniques and high-throughput screening methods, scientists can identify key structural determinants responsible for biological activity and refine the molecule further. This iterative process is critical for developing drugs that are both effective and safe.

In conclusion, 9-Azabicyclo[3.3.1]nonan-3-ol, 9-propyl- represents a significant advancement in medicinal chemistry with substantial potential for therapeutic applications. Its unique structural features, combined with promising preclinical data, make it a compelling candidate for further investigation in drug discovery programs targeting various human diseases.